Cas no 2137570-76-2 ((butan-2-yl)({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)amine)

(butan-2-yl)({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)amine structure
2137570-76-2 structure
Product Name:(butan-2-yl)({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)amine
CAS No:2137570-76-2
MF:C13H25NO
MW:211.343703985214
CID:5608794
PubChem ID:165476445
Update Time:2023-11-25

(butan-2-yl)({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)amine Chemical and Physical Properties

Names and Identifiers

    • (butan-2-yl)({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)amine
    • EN300-843853
    • 2137570-76-2
    • (butan-2-yl)({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)amine
    • Inchi： 1S/C13H25NO/c1-4-11(2)14-9-13-7-5-12(3,6-8-13)15-10-13/h11,14H,4-10H2,1-3H3
    • InChI Key： JGLGKOUPYGANGR-UHFFFAOYSA-N
    • SMILES： O1CC2(CNC(C)CC)CCC1(C)CC2

Computed Properties

  • Exact Mass: 211.193614421g/mol
  • Monoisotopic Mass: 211.193614421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 21.3Ų

(butan-2-yl)({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-843853-1g
(butan-2-yl)({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)amine
 2137570-76-2
1g
 $986.0 2023-09-02
Enamine
EN300-843853-5g
(butan-2-yl)({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)amine
 2137570-76-2
5g
 $2858.0 2023-09-02
Enamine
EN300-843853-10g
(butan-2-yl)({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)amine
 2137570-76-2
10g
 $4236.0 2023-09-02
Enamine
EN300-843853-0.05g
(butan-2-yl)({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)amine
 2137570-76-2 95%
0.05g
 $827.0 2024-05-21
Enamine
EN300-843853-0.1g
(butan-2-yl)({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)amine
 2137570-76-2 95%
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 $867.0 2024-05-21
Enamine
EN300-843853-0.25g
(butan-2-yl)({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)amine
 2137570-76-2 95%
0.25g
 $906.0 2024-05-21
Enamine
EN300-843853-0.5g
(butan-2-yl)({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)amine
 2137570-76-2 95%
0.5g
 $946.0 2024-05-21
Enamine
EN300-843853-1.0g
(butan-2-yl)({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)amine
 2137570-76-2 95%
1.0g
 $986.0 2024-05-21
Enamine
EN300-843853-2.5g
(butan-2-yl)({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)amine
 2137570-76-2 95%
2.5g
 $1931.0 2024-05-21
Enamine
EN300-843853-5.0g
(butan-2-yl)({1-methyl-2-oxabicyclo[2.2.2]octan-4-yl}methyl)amine
 2137570-76-2 95%
5.0g
 $2858.0 2024-05-21

(butan-2-yl)({1-methyl-2-oxabicyclo2.2.2octan-4-yl}methyl)amine Related Literature

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